2-Amino-4,6-dinitrobenzyl alcohol

• IUPAC Name: (2-amino-4,6-dinitrophenyl)methanol
• InChI: InChI=1S/C7H7N3O5/c8-6-1-4(9(12)13)2-7(10(14)15)5(6)3-11/h1-2,11H,3,8H2
• InChI Key: LGSMQOJOUHHVIW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1N)CO)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C7H7N3O5
• DSSTOX Substance ID: DTXSID30945339
• Molecular Weight: 213.15 g/mol
• CAS RN: 226711-13-3

Description

2-Amino-4,6-dinitrobenzyl alcohol is a chemical compound with the molecular formula C7H7N3O5. It has a molecular weight of 213.15 g/mol. The compound is also known by other names such as 2-Amino-4,6-dinitrobenzenemethanol and (2-amino-4,6-dinitrophenyl)methanol.

Molecular Structure Analysis

The molecular structure of 2-Amino-4,6-dinitrobenzyl alcohol includes two nitro groups (NO2), one amino group (NH2), and one hydroxyl group (OH) attached to a benzene ring. The InChI string representation of the molecule is InChI=1S/C7H7N3O5/c8-6-1-4 (9 (12)13)2-7 (10 (14)15)5 (6)3-11/h1-2,11H,3,8H2.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Amino-4,6-dinitrobenzyl alcohol include a molecular weight of 213.15 g/mol, a hydrogen bond donor count of 2, a hydrogen bond acceptor count of 6, and a rotatable bond count of 1. The compound has a topological polar surface area of 138 Ų.

Scientific Research Applications

Synthesis of Nitroindoles from 2,4-Dinitrotoluene

2,4-Dinitrotoluene reacts with aldehydes in the presence of catalytic amounts of DBU to form corresponding alcohols with high yields, which can be further oxidized to 2,4-dinitrobenzyl ketones. These ketones are used for synthesizing 6-nitroindoles with various 2-position substituents. Starting from non-racemic aldehydes, the process yields non-racemic 2-substituted 6-nitroindoles (Bujok et al., 2018).

Photolytic Transformation in Environmental Waters

2,4-Dinitrobenzyl alcohol, among other compounds, is a photolytic transformation product of 2,4-dinitrotoluene. This study explored the photolysis rates of these compounds in natural and laboratory-prepared waters, revealing the impact of light wavelength and aqueous phase composition on degradation rates (Prak et al., 2012).

Role in Biocatalysis and Synthesis

The use of 2,4-dinitrobenzyl alcohol in biocatalytic processes and chemical syntheses is notable. It's involved in the enzymatic synthesis of amino alcohols, where it's part of a reaction sequence that includes oxidation, aldol reaction, and cyclodehydration to produce compounds like quinolines. This process underlines the compound's utility in producing complex chemical structures, highlighting its importance in pharmaceutical synthesis (Fossey‐Jouenne et al., 2018).

Catalytic Applications

2,4-Dinitrobenzyl alcohol also finds applications in catalytic processes, particularly in the synthesis of heterocyclic compounds. It's used in reactions involving the catalytic coupling and cyclization with secondary alcohols to form quinolines, a crucial scaffold in drug discovery. This indicates its role in the synthesis of biologically active molecules, further emphasizing its importance in medicinal chemistry (Cho et al., 2003).

Mechanism of Action

Target of Action

It has been suggested that the compound may interact with the complement factor d .

Result of Action

It has been suggested that the compound may have potential carcinogenic effects .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-Amino-4,6-dinitrobenzyl alcohol. For instance, the compound is a metabolite of the explosive 2,4,6-trinitrotoluene (TNT), which is present in the soil at numerous U.S. Army installations as a result of TNT manufacture or training activities . The presence of this compound in the environment could potentially affect its action and stability.